Regioselective oxidative Pd-catalysed coupling of alkylboronic acids with pyridin-2-yl-substituted heterocycles†
Chemical Communications Pub Date: 2015-01-15 DOI: 10.1039/C4CC10144H
Abstract
A total of 19 alkylated heterocycles (thiophenes, benzothiophenes, pyrroles, furans) were prepared (36–99% yield) from the respective pyridin-2-yl-substituted precursors employing alkylboronic acids as the C–H alkylating reagents in an oxidative (Ag2CO3 and 2,6-dimethyl-1,4-benzoquinone as oxidants) Pd-catalysed coupling reaction.
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Journal Name：Chemical Communications
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CAS no.: 89640-58-4
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